Cas no 3527-55-7 (Methyl Apholate)

• Product Name: Methyl Apholate
• CAS No: 3527-55-7
• MF: C₁₈H₃₆N₉P₃
• MW: 471.460023880005
• CID: 308753
• PubChem ID: 72596
• Update Time: 2025-04-19

Methyl Apholate Chemical and Physical Properties

Names and Identifiers

• 2l5,4l5,6l5-1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexakis(2-methyl-1-aziridinyl)-
• 2,2,4,4,6,6-hexakis(2-methylaziridin-1-yl)-1,3,5-triaza-2λ⁵,4λ⁵,6λ⁵-triphosphacyclohexa-1,3,5-triene
• 2,2,4,4,6,6-Hexa-(2-methyl-aziridinyl)-2,4,6-triphospha-1,3,5-triazin
• 2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(2-methylaziridin-1-yl)-1,2,3,4,5,6-triazatriphosphorine
• AC1L2IBQ
• AC1Q4XMY
• AR-1J5743
• EINECS 222-547-6
• Methyl apholate
• NCI60_004435
• NSC58788
• NSC 58788
• Hexakis(2-methyl-1-aziridinyl)phosphonitrile
• 2,2,4,4,6,6-hexakis(2-methylaziridin-1-yl)-1,3,5-triaza-2lambda5,4lambda5,6lambda5-triphosphacyclohexa-1,3,5-triene
• Hexa(2-methyl-1-aziridinyl)-1,5-phosphotriazine
• Hexa-1-(2-methyl)aziridinyltriphosphatriazine
• Hexakis(2-methyl-1-aziridinyl)phosphatriazine
• 1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(2-methyl-1-aziridinyl)-
• NSC-58788
• SCHEMBL434085
• 3527-55-7
• AKOS040753027
• CHEMBL1983188
• AI3-50123
• Hexa(2-methylaziridinyl)cyclotriphosphazene
• NS00049179
• DTXSID20956712
• 1,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(2-methyl-1-aziridinyl)-
• Methyl Apholate

• Inchi： 1S/C18H36N9P3/c1-13-7-22(13)28(23-8-14(23)2)19-29(24-9-15(24)3,25-10-16(25)4)21-30(20-28,26-11-17(26)5)27-12-18(27)6/h13-18H,7-12H2,1-6H3
• InChI Key： NGZPBOGBIKWFQY-UHFFFAOYSA-N
• SMILES： P1(N=P(N=P(N=1)(N1CC1C)N1CC1C)(N1CC1C)N1CC1C)(N1CC1C)N1CC1C

Computed Properties

• Exact Mass: 471.23118
• Monoisotopic Mass: 471.23065318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 56.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Aziridines